Cas no 561700-61-6 (1h-indazole-5-carboxylic Acid)
1h-indazole-5-carboxylic Acid structure
Product Name:1h-indazole-5-carboxylic Acid
CAS No:561700-61-6
MF:C8H6N2O2
MW:162.145441532135
CID:1596605
PubChem ID:4248454
Update Time:2025-04-21
1h-indazole-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1h-indazole-5-carboxylic Acid
- 1H-INDAZOLE-5-CARBOXYLIC ACID 0.96
- EN300-29732
- 61700-61-6
- A8546
- Z235353827
- 1H-Indazole-5-carboxylic acid, 97%
- 5-Indazolecarboxylic acid
- STL553794
- 2H-Indazole-5-carboxylic acid
- NCGC00341569-01
- MFCD06804570
- AB01333659-02
- G10003
- 1H-indazole-5carboxylic acid
- DB-010850
- F0001-1474
- AKOS001425309
- Indazole-5-carboxylic Acid
- 1H-indazole-5-carboxylicacid
- 1H-5indazolecarboxylic acid
- DTXSID70971556
- BBL100221
- W-203122
- 1H-indazole-5 carboxylic acid
- SCHEMBL261380
- 1H-5-Indazolecarboxylic Acid
- 1-H-indazole-5-carboxyle acid
- CS-W020004
- SY003900
- 561700-61-6
- FS-2579
- AM20040725
- PB26242
-
- Inchi: 1S/C8H6N2O2/c11-8(12)5-1-2-7-6(3-5)4-9-10-7/h1-4H,(H,9,10)(H,11,12)
- InChI Key: MAVGBUDLHOOROM-UHFFFAOYSA-N
- SMILES: OC(C1C=CC2=C(C=NN2)C=1)=O
Computed Properties
- Exact Mass: 162.04300
- Monoisotopic Mass: 162.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 65.98000
- LogP: 1.26110
1h-indazole-5-carboxylic Acid Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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